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Compound of Interest

Compound Name:
(1S,2R)-2-methylcyclohexanamine

hydrochloride

CAS No.: 79265-66-0

Cat. No.: B3029811

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral amine of significant interest in

the pharmaceutical and fine chemical industries. Its specific stereochemistry makes it a

valuable building block for the asymmetric synthesis of complex molecules, particularly in the

development of novel therapeutics. This guide provides a comprehensive overview of the

chemical and physical properties of (1S,2R)-2-methylcyclohexanamine hydrochloride,

detailed methodologies for its synthesis and characterization, and essential safety and handling

protocols. The information presented herein is intended to equip researchers and drug

development professionals with the critical knowledge required for the effective utilization of

this versatile chiral intermediate.

Introduction
(1S,2R)-2-methylcyclohexanamine hydrochloride is the hydrochloride salt of the cis-isomer

of 2-methylcyclohexanamine, with a specific stereochemical configuration at the C1 and C2
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positions of the cyclohexane ring. This defined three-dimensional structure is crucial for its

application in stereoselective synthesis, where it can be used to introduce chirality into a target

molecule, a fundamental requirement for the development of many modern pharmaceuticals.

The hydrochloride salt form enhances the compound's stability and solubility in polar solvents,

facilitating its use in various reaction conditions.

Physicochemical Properties
A thorough understanding of the physicochemical properties of (1S,2R)-2-
methylcyclohexanamine hydrochloride is essential for its effective application in research

and development.

Property Value Source

Chemical Formula C₇H₁₆ClN

Molecular Weight 149.66 g/mol

CAS Number 79389-39-2

Appearance White to off-white solid

Melting Point No data available

Boiling Point No data available

Solubility Soluble in water
General knowledge for amine

hydrochlorides

Synthesis and Chiral Resolution
The synthesis of enantiomerically pure (1S,2R)-2-methylcyclohexanamine typically involves

either asymmetric synthesis or the resolution of a racemic mixture.

Enantioselective Synthesis
One common approach involves the asymmetric reduction of 2-methylcyclohexanone or the

corresponding imine. This can be achieved using chiral catalysts or reagents that favor the

formation of the desired (1S,2R) stereoisomer.
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Chiral Resolution of Racemic 2-Methylcyclohexanamine
An alternative and widely used method is the resolution of a racemic mixture of cis-2-

methylcyclohexanamine. This process separates the (1S,2R) and (1R,2S) enantiomers. A

common technique is diastereomeric salt formation.[1]

Protocol for Chiral Resolution via Diastereomeric Salt Formation:

Salt Formation: A racemic mixture of cis-2-methylcyclohexanamine is reacted with a chiral

resolving agent, such as a chiral carboxylic acid (e.g., tartaric acid), in a suitable solvent.

This reaction forms a mixture of two diastereomeric salts.[1]

Fractional Crystallization: Due to their different physical properties, the two diastereomeric

salts will have different solubilities in a given solvent. Through a process of fractional

crystallization, the less soluble diastereomer can be selectively precipitated and isolated.[1]

Liberation of the Free Amine: The isolated diastereomeric salt is then treated with a base to

neutralize the chiral acid and liberate the enantiomerically pure free amine, (1S,2R)-2-

methylcyclohexanamine.

Hydrochloride Salt Formation: The purified free amine is then dissolved in a suitable solvent

and treated with hydrochloric acid to precipitate the desired (1S,2R)-2-
methylcyclohexanamine hydrochloride salt.

Caption: Chiral resolution of racemic cis-2-methylcyclohexanamine.

Spectroscopic Characterization
The structural confirmation of (1S,2R)-2-methylcyclohexanamine hydrochloride relies on

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

cyclohexyl ring protons and the methyl group. The chemical shifts and coupling constants of

the protons at the C1 and C2 positions are particularly important for confirming the cis

relative stereochemistry.
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¹³C NMR: The carbon NMR spectrum will display seven distinct signals corresponding to the

seven carbon atoms in the molecule.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the amine N-H bonds (typically

in the range of 3300-3500 cm⁻¹) and the C-H bonds of the alkyl groups.

Mass Spectrometry (MS)
Mass spectrometry can be used to determine the molecular weight of the free amine (113.20

g/mol ).[2][3] The fragmentation pattern can provide further structural information.

Applications in Drug Development
The primary application of (1S,2R)-2-methylcyclohexanamine hydrochloride is as a chiral

building block in the synthesis of active pharmaceutical ingredients (APIs). Its defined

stereochemistry is transferred to the final drug molecule, which is often critical for its

pharmacological activity and safety profile.
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Caption: Applications in drug development.

Safety and Handling
As with all chemicals, proper safety precautions must be observed when handling (1S,2R)-2-
methylcyclohexanamine hydrochloride.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust. Avoid contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.
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First Aid:

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Inhalation: Move to fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

For detailed safety information, always refer to the specific Safety Data Sheet (SDS) provided

by the supplier.

Conclusion
(1S,2R)-2-methylcyclohexanamine hydrochloride is a key chiral intermediate with significant

potential in the synthesis of enantiomerically pure compounds, particularly in the

pharmaceutical industry. Its well-defined stereochemistry and favorable physical properties

make it a valuable tool for researchers and drug development professionals. A thorough

understanding of its properties, synthesis, and handling is crucial for its successful application

in the development of new and innovative medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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